Cas no 1018612-18-4 (3-(4-Bromo-1H-indol-3-yl)propanoic acid)

• Product Name: 3-(4-Bromo-1H-indol-3-yl)propanoic acid
• CAS No: 1018612-18-4
• MF: C₁₁H₁₀BrNO₂
• MW: 268.106602191925
• CID: 2431864
• Update Time: 2025-08-05

3-(4-Bromo-1H-indol-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-1H-indol-3-yl)propanoic acid
• 3-(4-Bromo-3-indolyl)propanoic Acid
• SY250634
• 3-(4-Bromo-1H-indol-3-yl)propanoic acid

• Inchi： 1S/C11H10BrNO2/c12-8-2-1-3-9-11(8)7(6-13-9)4-5-10(14)15/h1-3,6,13H,4-5H2,(H,14,15)
• InChI Key： CCRKZUDGKQHUAA-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1C(=CN2)CCC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Topological Polar Surface Area: 53.1

Additional information on 3-(4-Bromo-1H-indol-3-yl)propanoic acid

Introduction to 3-(4-Bromo-1H-indol-3-yl)propanoic Acid (CAS No. 1018612-18-4)

3-(4-Bromo-1H-indol-3-yl)propanoic acid, identified by its CAS number 1018612-18-4, is a significant compound in the field of pharmaceutical and biochemical research. This compound belongs to the indole derivatives family, which has garnered considerable attention due to its diverse biological activities and potential therapeutic applications. The structural motif of 3-(4-Bromo-1H-indol-3-yl)propanoic acid incorporates a brominated indole ring, which is known to enhance its interaction with biological targets, making it a valuable scaffold for drug discovery.

The indole core is a privileged structure in medicinal chemistry, renowned for its role in various pharmacological activities. The bromine substituent at the 4-position of the indole ring not only influences the electronic properties of the molecule but also enhances its binding affinity to certain enzymes and receptors. This compound's unique structural features make it a promising candidate for further investigation in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on indole derivatives due to their broad spectrum of biological activities. These compounds have been reported to exhibit antimicrobial, anti-inflammatory, anticancer, and neuroprotective properties. Among these derivatives, 3-(4-Bromo-1H-indol-3-yl)propanoic acid has shown particular promise in preclinical studies. Its ability to modulate key biological pathways has positioned it as a candidate for further development into therapeutic drugs.

The synthesis of 3-(4-Bromo-1H-indol-3-yl)propanoic acid involves multi-step organic reactions, typically starting from commercially available indole precursors. The bromination step at the 4-position of the indole ring is crucial and requires precise control to ensure high yield and selectivity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve this transformation efficiently.

The pharmacological potential of 3-(4-Bromo-1H-indol-3-yl)propanoic acid has been explored in several in vitro and in vivo studies. Research indicates that this compound interacts with various targets, including enzymes and receptors involved in inflammation and cancer progression. For instance, studies have demonstrated its ability to inhibit the activity of cyclooxygenase (COX), an enzyme pivotal in the production of pro-inflammatory mediators.

In addition to its anti-inflammatory properties, 3-(4-Bromo-1H-indol-3-yl)propanoic acid has shown promise in oncology research. Preclinical studies have revealed that it can induce apoptosis in certain cancer cell lines by modulating key signaling pathways. The brominated indole moiety appears to play a critical role in these interactions, enhancing the compound's efficacy.

The compound's solubility and bioavailability are also important considerations in drug development. Efforts have been made to optimize these properties through structural modifications and formulation strategies. For example, derivatives with improved solubility have been synthesized to enhance oral bioavailability and facilitate systemic delivery.

The future direction of research on 3-(4-Bromo-1H-indol-3-yl)propanoic acid includes further exploration of its mechanism of action and identification of potential side effects. Clinical trials are being planned to evaluate its safety and efficacy in human populations. These trials will provide critical insights into its therapeutic potential and help determine its suitability for clinical use.

The development of novel pharmaceuticals relies heavily on the availability of high-quality chemical compounds like 3-(4-Bromo-1H-indol-3-yl)propanoic acid. Its unique structural features and biological activities make it a valuable tool for researchers investigating new treatments for various diseases. As our understanding of biological pathways continues to evolve, compounds like this are likely to play an increasingly important role in drug discovery and development.